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Compound of Interest

Compound Name: Lasiokaurinin

Cat. No.: B12378990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the extraction and purification of

Lasiokaurinin, an ent-kaurane diterpenoid with significant biological activities. The protocols

are compiled from established methods for the isolation of diterpenoids from plant sources,

particularly from the Isodon genus.

Introduction
Lasiokaurinin is a natural compound that has garnered interest in the scientific community for

its potential therapeutic properties, including cytotoxic and anti-inflammatory activities. Accurate

and efficient extraction and purification are crucial for its further investigation and development.

This document outlines a comprehensive workflow from raw plant material to purified

Lasiokaurinin, including protocols for extraction, chromatographic separation, and

crystallization.

Data Summary
The following table summarizes typical quantitative data associated with the extraction and

purification of Lasiokaurinin and related ent-kaurane diterpenoids from Isodon species.

Please note that yields can vary depending on the plant species, geographical location, harvest

time, and the specific parameters of the extraction and purification process.
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Parameter Method Typical Values Reference

Extraction Yield

(Crude Extract)

Ethanol

Maceration/Soxhlet

5-15% (w/w) of dried

plant material
General Knowledge

Lasiokaurinin Content

in Crude Extract
HPLC Analysis 0.1-1.0% (w/w)

Inferred from isolation

studies

Column

Chromatography

Recovery

Silica Gel

Chromatography

60-80% of

Lasiokaurinin from the

loaded fraction

General Knowledge

Final Purity (after

HPLC)
Preparative RP-HPLC >98% [1]

Final Purity (after

Crystallization)
Recrystallization >99% General Knowledge

Experimental Protocols
Protocol 1: Extraction of Lasiokaurinin from Isodon sp.
This protocol describes the initial extraction of Lasiokaurinin from dried and powdered plant

material.

1. Materials and Equipment:

Dried and powdered aerial parts of Isodon sp.
95% Ethanol (EtOH)
Petroleum Ether
Ethyl Acetate (EtOAc)
Methanol (MeOH)
Rotary evaporator
Large glass beakers and flasks
Filtration apparatus (e.g., Buchner funnel)
Soxhlet extractor (optional)

2. Procedure:
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Protocol 2: Purification of Lasiokaurinin by Column
Chromatography
This protocol details the separation of Lasiokaurinin from the enriched extract using silica gel

column chromatography.

1. Materials and Equipment:

Enriched ethyl acetate extract
Silica gel (200-300 mesh)
Glass chromatography column
Solvents: n-hexane, ethyl acetate, chloroform, methanol (all HPLC grade)
Thin Layer Chromatography (TLC) plates (silica gel GF254)
TLC developing tank
UV lamp (254 nm)
Vanillin-sulfuric acid staining reagent
Fraction collector and collection tubes

2. Procedure:

Protocol 3: High-Performance Liquid Chromatography
(HPLC) Purification
For obtaining high-purity Lasiokaurinin, a final purification step using preparative HPLC is

recommended.

1. Materials and Equipment:

Partially purified Lasiokaurinin sample
Preparative HPLC system with a UV detector
C18 reversed-phase preparative HPLC column
Solvents: Acetonitrile (ACN) and water (both HPLC grade)
Syringe filters (0.45 µm)

2. Procedure:

Protocol 4: Crystallization
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Crystallization can be used as a final purification step to obtain highly pure, crystalline

Lasiokaurinin.

1. Materials and Equipment:

Purified Lasiokaurinin
Solvents for crystallization (e.g., methanol, ethanol, acetone, ethyl acetate, n-hexane)
Small glass vials or flasks
Heating plate (optional)
Filtration apparatus for small crystals

2. Procedure:
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Caption: Workflow for the extraction of Lasiokaurinin.
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Caption: Purification workflow for Lasiokaurinin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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